Cas no 731797-74-3 (4-chloro-3-{(pyridin-3-yl)methylsulfamoyl}benzoic acid)

• Product Name: 4-chloro-3-{(pyridin-3-yl)methylsulfamoyl}benzoic acid
• CAS No: 731797-74-3
• MF: C₁₃H₁₁ClN₂O₄S
• MW: 326.755440950394
• CID: 3106881
• PubChem ID: 2411456
• Update Time: 2025-05-25

4-chloro-3-{(pyridin-3-yl)methylsulfamoyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-{[(pyridin-3-ylmethyl)amino]sulfonyl}benzoic acid
• 4-chloro-3-{(pyridin-3-yl)methylsulfamoyl}benzoic acid
• HMS2731B16
• EN300-09055
• 4-chloro-3-(pyridin-3-ylmethylsulfamoyl)benzoic Acid
• 4-CHLORO-3-[(PYRIDIN-3-YLMETHYL)SULFAMOYL]BENZOIC ACID
• Z53037924
• 4-CHLORO-3-[(PYRIDIN-3-YLMETHYL)SULFAMOYL]BENZOICACID
• CHEMBL1576691
• 731797-74-3
• MLS000774572
• AKOS000116844
• CS-0345286
• 4-chloro-3-{[(pyridin-3-yl)methyl]sulfamoyl}benzoic acid
• 4-Chloro-3-(n-(pyridin-3-ylmethyl)sulfamoyl)benzoic acid
• SMR000372117

• Inchi： 1S/C13H11ClN2O4S/c14-11-4-3-10(13(17)18)6-12(11)21(19,20)16-8-9-2-1-5-15-7-9/h1-7,16H,8H2,(H,17,18)
• InChI Key： DSZPBCFRGXJPKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(NCC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 326.0128057Da
• Monoisotopic Mass: 326.0128057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-3-{(pyridin-3-yl)methylsulfamoyl}benzoic acid

Recent Advances in the Study of 4-chloro-3-{(pyridin-3-yl)methylsulfamoyl}benzoic acid (CAS: 731797-74-3)

The compound 4-chloro-3-{(pyridin-3-yl)methylsulfamoyl}benzoic acid (CAS: 731797-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This sulfonamide derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways involved in inflammatory and neoplastic diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. The research team employed X-ray crystallography to reveal the precise binding interactions between the compound and the enzyme active site, providing valuable insights for structure-based drug design.

Pharmacokinetic evaluations of 731797-74-3 have shown favorable absorption and distribution profiles in rodent models. A notable study published in European Journal of Pharmaceutical Sciences (2024) reported an oral bioavailability of approximately 65% in rats, with significant accumulation in tumor tissues compared to normal tissues. These findings suggest potential for developing targeted therapies with reduced systemic toxicity.

Current research directions include structural optimization to enhance selectivity and potency. Several analogs have been synthesized by modifying the pyridine and benzoic acid moieties, with preliminary results indicating improved target engagement and metabolic stability. Collaborative efforts between academic and industrial researchers are accelerating the translation of these discoveries into preclinical candidates.

The compound's safety profile has been investigated through comprehensive toxicological assessments. While showing generally good tolerability in acute toxicity studies, chronic exposure studies have identified potential nephrotoxicity at higher doses, prompting investigations into formulation strategies to mitigate this effect. These findings were recently presented at the 2024 American Chemical Society National Meeting.

Future research directions for 731797-74-3 include exploration of combination therapies with existing anticancer agents and further investigation of its anti-inflammatory properties. The compound's dual mechanism of action, targeting both tumor metabolism and inflammatory pathways, positions it as a potentially versatile therapeutic agent. Ongoing clinical trials are anticipated to begin within the next two years, pending successful completion of current preclinical studies.